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Compound of Interest

Compound Name: YM458

Cat. No.: B12395980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of YM458, a potent EZH2 and BRD4 dual inhibitor. In the absence of a specific Material Safety

Data Sheet (MSDS) for YM458, these guidelines are based on best practices for handling

potent, biologically active small molecules in a laboratory setting. A thorough risk assessment

should be conducted before commencing any work with this compound.

Personal Protective Equipment (PPE)
Consistent and correct use of Personal Protective Equipment is the most critical barrier to

prevent exposure to potent chemical compounds. The following table summarizes the

recommended PPE for handling YM458.
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PPE Category Recommended Equipment

Eye and Face Protection

Chemical splash goggles are required when

handling YM458 in liquid form. A face shield

should be worn in addition to goggles when

there is a significant risk of splashing.

Hand Protection

At a minimum, disposable nitrile gloves should

be worn. For prolonged handling or when

working with higher concentrations, double-

gloving is recommended.

Body Protection
A lab coat is mandatory to protect clothing and

skin from potential splashes and spills.

Respiratory Protection

A respirator may be necessary when working

with the solid form of YM458 or in poorly

ventilated areas to avoid inhalation of airborne

particles.

Foot Protection

Closed-toe shoes must be worn at all times in

the laboratory to protect against spills and falling

objects.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential to maintain a safe laboratory

environment. The following workflow outlines the key stages for working with YM458.
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Fig. 1: YM458 Handling and Disposal Workflow
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Experimental Protocols
General Handling Procedures:

Risk Assessment: Before any new procedure, conduct a thorough risk assessment to identify

potential hazards and establish appropriate control measures.

Designated Area: Handle YM458 in a designated area of the laboratory, such as a chemical

fume hood, to minimize the risk of exposure and contamination.

Weighing: When weighing the solid compound, use a balance within a ventilated enclosure

to prevent the dispersion of fine particles.

Dissolving: Prepare solutions in a fume hood. Add the solvent to the YM458 powder slowly to

avoid splashing.

Spill Management: In case of a spill, immediately alert others in the area. Contain the spill

using appropriate absorbent materials. Clean the area with a suitable decontaminating

agent. All materials used for spill cleanup should be treated as hazardous waste.

Disposal Plan:

All waste contaminated with YM458, including empty containers, used gloves, and absorbent

materials, must be considered hazardous waste.

Segregation: Collect all YM458-contaminated waste in a dedicated, clearly labeled, and

sealed container. Do not mix with other waste streams.[1][2][3]

Labeling: The waste container must be labeled as "Hazardous Waste" and include the full

chemical name "YM458".[1][3]

Storage: Store the hazardous waste container in a designated, secure area away from

incompatible materials.[1][3]

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[2][3] Empty containers should be triple-rinsed with a suitable solvent, and the
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rinsate collected as hazardous waste before the container can be disposed of as regular

trash.[1][4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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